Cas no 25391-57-5 (5-iodo-3-nitro-pyridin-2-amine)

5-Iodo-3-nitro-pyridin-2-amine is a halogenated nitroaminopyridine derivative with significant utility in synthetic organic chemistry. Its structure, featuring an iodine substituent at the 5-position and a nitro group at the 3-position, makes it a versatile intermediate for nucleophilic aromatic substitution (SNAr) and cross-coupling reactions. The electron-withdrawing nitro group enhances reactivity, while the iodine atom provides a handle for further functionalization via metal-catalyzed couplings. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic scaffolds. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in multistep syntheses.
5-iodo-3-nitro-pyridin-2-amine structure
25391-57-5 structure
Product Name:5-iodo-3-nitro-pyridin-2-amine
CAS No:25391-57-5
MF:C5H4IN3O2
MW:265.008632659912
MDL:MFCD04038464
CID:52719
PubChem ID:24883080
Update Time:2025-06-08

5-iodo-3-nitro-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-3-nitropyridin-2-amine
    • 2-Amino-5-Iodo-3-Nitropyridine
    • 2-Amino-3-nitro-5-iodopyridine
    • 5-Iodo-3-nitro-2-aminopyridine
    • 5-iodo-3-nitro-2-pyridylamine
    • 2-Pyridinamine, 5-iodo-3-nitro-
    • 5-iodo-3-nitro-2-pyridinamine
    • 2-Pyridinamine,5-iodo-3-nitro-
    • MDJUWRHSXKZSOJ-UHFFFAOYSA-N
    • 5-iodanyl-3-nitro-pyridin-2-amine
    • 2060AB
    • SBB065277
    • OR8989
    • PB23379
    • FCH1324288
    • VP14178
    • KS-0
    • 5-iodo-3-nitro-pyridin-2-amine
    • AKOS005257300
    • CS-0041316
    • DS-12470
    • J-015977
    • SY041319
    • A817841
    • 5-iodo-3-nitro-pyridin-2-amine;5-Iodo-3-nitropyridin-2-amine
    • 25391-57-5
    • AMY28685
    • FT-0638518
    • DTXSID10391991
    • MFCD04038464
    • SCHEMBL1601280
    • 2-Amino-5-iodo-3-nitropyridine, 97%
    • DB-046691
    • MDL： MFCD04038464
    • Inchi： 1S/C5H4IN3O2/c6-3-1-4(9(10)11)5(7)8-2-3/h1-2H,(H2,7,8)
    • InChI Key： MDJUWRHSXKZSOJ-UHFFFAOYSA-N
    • SMILES： IC1=CN=C(C(=C1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 264.93500
  • Monoisotopic Mass: 264.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.5
  • Topological Polar Surface Area: 84.7

Experimental Properties

  • Color/Form: Not available
  • Density: 2.229
  • Melting Point: 215-219 °C (lit.)
  • Boiling Point: 365.4°C at 760 mmHg
  • Flash Point: 365.4 °C at 760 mmHg
  • Refractive Index: 1.742
  • PSA: 84.73000
  • LogP: 2.28100
  • Solubility: Not available

5-iodo-3-nitro-pyridin-2-amine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H317-H319-H335
  • Warning Statement： P261-P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38-43
  • Safety Instruction： S26-S36/37
  • Hazardous Material Identification： Xn
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
  • Risk Phrases：R22; R36/37/38; R43

5-iodo-3-nitro-pyridin-2-amine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-iodo-3-nitro-pyridin-2-amine Pricemore >>

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